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Compound Name:
2,4-Dimethoxy-3-

methylbenzaldehyde

Cat. No.: B1295677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethoxy-3-methylbenzaldehyde is an aromatic aldehyde with potential applications in

the fragrance industry. Its molecular structure, featuring a substituted benzene ring, suggests

the possibility of a distinct and complex olfactory profile. While primarily documented as a

chemical intermediate in the synthesis of complex organic molecules, its structural similarity to

other known fragrance ingredients warrants a thorough evaluation of its properties for use in

perfumery.[1]

These application notes provide a comprehensive overview of the available data, protocols for

synthesis and evaluation, and safety considerations for the use of 2,4-Dimethoxy-3-
methylbenzaldehyde in fragrance chemistry. Due to the limited publicly available data on its

specific olfactory properties and applications, this document also outlines a systematic

approach for its evaluation as a novel fragrance ingredient.

Physicochemical Properties
A summary of the key physicochemical properties of 2,4-Dimethoxy-3-methylbenzaldehyde
is presented in Table 1. This data is essential for its handling, formulation, and stability

assessment.
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Property Value Reference(s)

CAS Number 7149-92-0 [1][2][3]

Molecular Formula C₁₀H₁₂O₃ [2]

Molecular Weight 180.20 g/mol [4]

Appearance
White to light yellow crystalline

powder
[5]

Melting Point 52-54 °C [1][3][4][6]

Boiling Point 109 °C at 4 mmHg [6]

Solubility Soluble in Methanol [6]

Flash Point
>113 °C (>235.4 °F) - closed

cup
[4]

Olfactory Profile and Fragrance Applications
(Inferred)
Direct and specific data on the olfactory profile of 2,4-Dimethoxy-3-methylbenzaldehyde is

not readily available in the public domain. However, based on the odor characteristics of

structurally related benzaldehydes, a potential olfactory profile can be inferred. Benzaldehyde

itself possesses a characteristic bitter almond and cherry aroma. Methyl and methoxy

substitutions on the benzene ring can modulate the odor profile, often introducing spicy, sweet,

vanilla, and sometimes naphthyl-like notes. For instance, 4-methylbenzaldehyde is described

as having a sweet, nutty, and slightly fruity, almond-like scent.[7]

Potential Olfactory Characteristics:

Primary Notes: Sweet, almond-like, cherry.

Secondary Notes: Spicy, powdery, vanilla, potentially with woody or slightly phenolic

undertones due to the methoxy groups.

Potential Applications in Fragrance Compositions:
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Modifier in Floral and Oriental Blends: The potential sweet and spicy notes could

complement and enhance floral bouquets (e.g., lilac, sweet pea) and add warmth to oriental

fragrances.

Component in Gourmand Fragrances: Its inferred almond, cherry, and vanilla facets make it

a candidate for gourmand compositions, reminiscent of marzipan, pastries, and other

confections.[7]

Enhancer for Woody and Powdery Accords: The methoxy groups might contribute to a

powdery or creamy character, blending well with sandalwood, cedarwood, and ionones.

It is crucial to emphasize that this olfactory profile is an extrapolation. Detailed sensory analysis

is required to establish the actual scent of 2,4-Dimethoxy-3-methylbenzaldehyde.

Experimental Protocols
Synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde
A specific, detailed protocol for the synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde is not

widely published. However, a plausible route can be adapted from established methods for the

synthesis of related dimethoxy-methylbenzaldehyde isomers. The following protocol is a

representative example based on the oxidation of a corresponding benzyl alcohol, which itself

can be synthesized from commercially available precursors.

Protocol: Synthesis via Oxidation of 2,4-Dimethoxy-3-methylbenzyl Alcohol

Materials:

2,4-Dimethoxy-3-methylbenzyl alcohol

Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

Dichloromethane (DCM), anhydrous

Silica gel for column chromatography

Hexane
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Ethyl acetate

Anhydrous magnesium sulfate

Round-bottom flasks

Magnetic stirrer and stir bar

Reflux condenser (if necessary)

Separatory funnel

Rotary evaporator

Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

Dissolution: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2,4-Dimethoxy-3-methylbenzyl alcohol in anhydrous dichloromethane.

Oxidation: Slowly add 1.5 equivalents of pyridinium chlorochromate (PCC) or Dess-Martin

periodinane (DMP) to the stirred solution at room temperature. The reaction is typically

exothermic.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) using a suitable solvent system (e.g., 3:1 hexane:ethyl acetate). The disappearance of

the starting material spot and the appearance of a new, more polar product spot indicates

reaction progression.

Work-up: Upon completion, dilute the reaction mixture with DCM and filter through a pad of

silica gel to remove the chromium salts (if using PCC) or the periodinane byproducts. Wash

the silica pad with additional DCM.

Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with a saturated

aqueous solution of sodium bicarbonate, water, and brine.
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Drying: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel, eluting

with a gradient of hexane and ethyl acetate.

Characterization: Collect the fractions containing the pure product (as determined by TLC),

combine, and remove the solvent under reduced pressure to yield 2,4-Dimethoxy-3-
methylbenzaldehyde as a crystalline solid. Confirm the identity and purity of the product

using techniques such as NMR spectroscopy and melting point determination.

Safety Precautions: PCC is a suspected carcinogen and should be handled with appropriate

personal protective equipment in a fume hood. DMP is moisture-sensitive and can be explosive

under certain conditions. Always consult the safety data sheet (SDS) for all chemicals used.

Incorporation and Evaluation in a Fragrance Base
This protocol outlines a standard procedure for evaluating the olfactory characteristics and

performance of a new fragrance ingredient.

Materials:

Pure 2,4-Dimethoxy-3-methylbenzaldehyde

Ethanol (perfumer's grade)

A simple fragrance base (e.g., a simple floral or woody accord)

Glass beakers and stirring rods

Digital scale (accurate to 0.001 g)

Smelling strips

Sample vials

Procedure:
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Preparation of Dilutions: Prepare a series of dilutions of 2,4-Dimethoxy-3-
methylbenzaldehyde in ethanol (e.g., 10%, 1%, and 0.1% by weight).

Olfactory Evaluation of the Pure Material:

Dip a clean smelling strip into the 10% dilution.

Allow the solvent to evaporate for a few seconds.

Evaluate the odor at different time points (top note, heart note, and base note) over

several hours to assess its character and substantivity. Record detailed olfactory

descriptors.

Incorporation into a Fragrance Base:

Prepare several small batches of the simple fragrance base.

To each batch, add a different concentration of the 10% dilution of 2,4-Dimethoxy-3-
methylbenzaldehyde (e.g., 0.1%, 0.5%, 1%, and 2% of the total fragrance base weight).

Prepare a control batch of the fragrance base with no added material.

Comparative Olfactory Evaluation:

Dip smelling strips into each of the test formulations and the control.

Compare the odor of the modified fragrance bases to the control.

Note any changes in the overall fragrance profile, such as enhancement of certain notes,

addition of new facets, or changes in intensity and longevity.

Stability Testing:

Store the different formulations in clear and amber glass vials under various conditions

(e.g., refrigeration, room temperature, and elevated temperature of 40°C) and expose

some samples to UV light.[8][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1295677?utm_src=pdf-body
https://www.benchchem.com/product/b1295677?utm_src=pdf-body
https://www.benchchem.com/product/b1295677?utm_src=pdf-body
https://www.benchchem.com/product/b1295677?utm_src=pdf-body
https://www.iltusa.com/fragrance-stability-testing/
https://www.reddit.com/r/DIYfragrance/comments/18tq9w8/stability_testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Periodically evaluate the samples for any changes in color, clarity, and odor profile over

several weeks to months.[10][11]

Safety and Regulatory Considerations
Dermal Sensitization: A structurally related compound, 2,4-dihydroxy-3-methyl benzaldehyde, is

prohibited for use as a fragrance ingredient due to concerns about dermal sensitization.[12][13]

Given this, it is imperative to assess the skin sensitization potential of 2,4-Dimethoxy-3-
methylbenzaldehyde before its inclusion in any consumer product. Modern non-animal testing

strategies, such as in vitro assays that address the key events in the skin sensitization adverse

outcome pathway (AOP), are recommended.[14][15][16] These include assays for keratinocyte

activation (e.g., KeratinoSens™) and dendritic cell activation (e.g., U-SENS™).[14][15]

General Safety: As with all new fragrance ingredients, a thorough safety assessment should be

conducted, considering other endpoints such as phototoxicity, genotoxicity, and repeated dose

toxicity.[17][18]

Visualizations
Experimental Workflow for New Fragrance Ingredient
Evaluation
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Phase 1: Synthesis & Purity

Phase 2: Olfactory Evaluation
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Caption: Workflow for the evaluation of a new fragrance ingredient.
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Key Factors in Fragrance Stability Testing

Environmental Factors Formulation Factors
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Caption: Key factors influencing fragrance stability.
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Caption: A generalized olfactory signal transduction pathway.
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Adverse Outcome Pathway for Skin Sensitization
Molecular Initiating Event:
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Caption: The adverse outcome pathway for skin sensitization.

Conclusion
2,4-Dimethoxy-3-methylbenzaldehyde presents an intriguing, yet underexplored, potential as

a fragrance ingredient. While its use as a chemical intermediate is established, its application in

perfumery requires a systematic investigation of its olfactory properties, performance, and

safety. The protocols and information provided herein offer a framework for researchers and

fragrance chemists to evaluate this molecule. The key next steps are to perform detailed

sensory analysis to characterize its odor profile and to conduct rigorous safety testing, with a
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particular focus on dermal sensitization, before it can be considered for use in consumer

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzaldehyde-in-fragrance-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b1295677#application-of-2-4-dimethoxy-3-methylbenzaldehyde-in-fragrance-chemistry
https://www.benchchem.com/product/b1295677#application-of-2-4-dimethoxy-3-methylbenzaldehyde-in-fragrance-chemistry
https://www.benchchem.com/product/b1295677#application-of-2-4-dimethoxy-3-methylbenzaldehyde-in-fragrance-chemistry
https://www.benchchem.com/product/b1295677#application-of-2-4-dimethoxy-3-methylbenzaldehyde-in-fragrance-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

